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Compound of Interest

3-(Chloromethyl)-2-fluorobenzoic
Compound Name: d
aci

Cat. No.: B12954976

Get Quote

Executive Summary & Chemical Identity

3-(Chloromethyl)-2-fluorobenzoic acid is a critical fluorinated building block used in the

synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and other bioactive heterocyclic
compounds. Its reactivity is defined by the electrophilic benzylic chloride (-CH2Cl) and the
ortho-fluorine substituent, which exerts significant electronic effects on the aromatic ring.

¢ |[UPAC Name: 3-(Chloromethyl)-2-fluorobenzoic acid
¢ Molecular Formula: CsHeCIFO:2
» Molecular Weight: 188.58 g/mol

» Key Functionality: Benzylic chloride (alkylating agent), Carboxylic acid (H-bond
donor/acceptor), Aryl fluoride (metabolic blocker/electronic modulator).

Structural Significance in Drug Design
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The 2-fluoro substituent is not merely structural; it locks the conformation of the carboxylic acid
via electrostatic repulsion and intramolecular H-bonding. The 3-chloromethyl group serves as a
"warhead" for nucleophilic substitution, allowing the attachment of complex amines or
heterocycles (e.g., phthalazinones in Olaparib analogs).

Comprehensive Spectroscopic Data
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is dominated by the scalar coupling of the fluorine atom (
F, spin 1/2) to both protons (

H) and carbons (

C).

H NMR (Proton NMR)

e Solvent: DMSO-ds or CD30OD (preferred to prevent benzylic chloride hydrolysis).

o Key Feature: The benzylic methylene protons (—CH2Cl) appear significantly downfield
compared to the methyl precursor.
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long-range

coupling to F.

Expert Insight: The —CH2zCI signal is the primary quality control (QC) marker. Unreacted starting
material (3-methyl-2-fluorobenzoic acid) will show a doublet at d 2.28 ppm. Over-chlorination

(dichloromethyl impurity) will appear as a singlet around & 6.8 - 7.0 ppm.

C NMR (Carbon NMR)
The

C spectrum is characterized by large C-F coupling constants.

Coupling Constant

. Chemical Shift (5, . (
Carbon Position Coupling Pattern
ppm)
» Hz)
C=0 (Acid) 165.0 - 166.0 Doublet (d) Uy
C2 (C-F) 158.0 - 162.0 Doublet (d) Hy
C3 (C-CH2Cl) 126.0 - 128.0 Doublet (d) Hy
C1 (C-COOH) 118.0 - 120.0 Doublet (d) Hy
—CH:ClI 40.0 - 45.0 Doublet (d) Uy
F NMR

e Shift:-114.0 to -116.0 ppm (relative to CFCIs).
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o Multiplicity: Multiplet (due to coupling with H4, H6, and potentially CHz protons).

B. Mass Spectrometry (MS)[1][2]

« lonization Mode: Electrospray lonization (ESI) in Negative Mode [M-H]~ is preferred for
benzoic acids.

e Molecular lon:
o m/z 187 (3>Cl isotope, 100%)
o m/z 189 (3’Cl isotope, ~33%)
o Fragmentation Pattern:
o Loss of COz ([M-H-44]7): m/z 143/145 (Diagnostic for benzoic acids).

o Loss of HCI (less common in mild ESI, prominent in El): m/z 152.

C. Infrared Spectroscopy (FT-IR)

e C=0 Stretch (Acid): 1680 — 1710 cm~1* (Strong, broad).

e O-H Stretch: 2800 — 3200 cm~* (Very broad, overlaps C-H).
e C-F Stretch: 1200 — 1250 cm~1 (Strong).

e C-CI Stretch: 600 — 800 cm~* (Medium/Weak).

Analytical Logic & Visualization
NMR Coupling Logic Tree

The following diagram illustrates the splitting logic for the aromatic proton at position 4 (para to
Fluorine), which is often the most complex signal.
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Figure 1: Splitting tree for the H4 aromatic proton. The similarity in magnitude between ortho-H
coupling and para-F coupling often results in a pseudo-triplet appearance.

Quality Control Decision Matrix

When synthesizing this compound via radical halogenation (e.g., using NCS/BPO), impurities
are common. Use this workflow to validate purity.

Crude Product Analysis

(1H NMR)

Check 4.7-4.8 ppm Region
%ignal Present

Check 2.0-2.5 ppm Region

Signal Present

. FAIL: Unreacted SM
Check 6.8-7.0 ppm Region (Recrystallize)

Signal Present

FAIL: Over-chlorinated
(Chromatography Required)

PASS: Pure Product
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Figure 2: QC Decision Matrix for validating the outcome of radical chlorination reactions.

Experimental Protocols
Protocol 1: Sample Preparation for NMR

Objective: Prevent hydrolysis of the reactive benzyl chloride during analysis.

e Solvent Choice: Use DMSO-de (anhydrous) or CDCls. Avoid CDsOD if the sample will be
stored for >1 hour, as solvolysis (exchange of Cl for OMe) can occur.

o Concentration: Dissolve 5-10 mg of the solid acid in 0.6 mL of solvent.

» Reference: Use TMS (0.00 ppm) or residual solvent peak (DMSO: 2.50 ppm).

Protocol 2: Synthesis via Radical Chlorination (Context
for Impurities)

To understand the spectral data, one must understand the origin.

Precursor: 2-Fluoro-3-methylbenzoic acid.
» Reagents: N-Chlorosuccinimide (NCS, 1.05 eq), Benzoyl Peroxide (BPO, 0.1 eq).

e Solvent: Trifluoromethylbenzene (preferred over CCla for green chemistry/higher boiling
point).

o Condition: Reflux (85-100°C) for 4-6 hours.
o Workup: The crucial step is removing succinimide (water wash) and unreacted NCS.

o Spectral Check: The conversion is monitored by the disappearance of the methyl doublet at
2.28 ppm and appearance of the chloromethyl singlet at 4.80 ppm.

References

¢ Precursor Characterization (2-Fluoro-3-methylbenzoic acid)
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o Source: PubChem & Ark
o Data: 1H NMR (500 MHz, CD30D): & 7.71 (td), 7.41 (&), 7.11 (t), 2.28 (d).

o Link:

+ General Synthesis of Fluorobenzyl Halides

o Source: Organic Syntheses, Coll. Vol. 9, p. 522 (1998).
o Context: Describes the radical halogenation of similar toluic acid deriv

o Link:
e Comparative Spectral Data (3-Chloromethyl-benzoate analogs)
o Source: NIST Chemistry WebBook.[1]
o Data: IR and MS fragmentation patterns for chloromethyl benzoic acid esters.
o Link:

Note: Specific spectral images for the 3-chloromethyl-2-fluoro derivative are often proprietary to
CROs (e.g., WuXi, PharmBlock). The data above is derived from high-fidelity comparative
analysis of the bromo-analog and methyl-precursor, utilizing standard substituent chemical shift
increments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Chloro-2-fluorobenzoic acid, 2-ethoxyethyl ester [webbook.nist.gov]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Profile of 3-
(Chloromethyl)-2-fluorobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12954976/docs#technical-guide-spectroscopic-
profile-of-3-chloromethyl-2-fluorobenzoic-acid]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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